N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C30H23N3O2
• Molecular Weight: 457.5 g/mol
• IUPAC Name: N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C30H23N3O2/c1-21-12-14-23(15-13-21)29(34)24-16-18-25(19-17-24)32-30(35)27-20-31-33(26-10-6-3-7-11-26)28(27)22-8-4-2-5-9-22/h2-20H,1H3,(H,32,35)
• InChI Key: HMNGPSLQIKWGPI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=C(N(N=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as MDPV, is a synthetic cathinone that belongs to the pyrovalerone class of compounds. It was first synthesized in the 1960s and has gained popularity as a recreational drug due to its stimulant and euphoric effects. However, MDPV has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide acts as a potent reuptake inhibitor of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in a stimulant effect, which can lead to increased energy, euphoria, and alertness.
Biochemical and Physiological Effects:
N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction and respiratory depression. These effects can lead to serious health complications, including seizures, heart attack, and stroke.

Advantages and Limitations for Lab Experiments

N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has been used in scientific research to study the effects of stimulants on the brain and behavior. It has been shown to be a useful tool for studying the dopamine and norepinephrine systems. However, due to its potential for abuse and toxicity, caution must be taken when using N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide in laboratory experiments.

Future Directions

There are several future directions for research on N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide. One area of interest is the potential therapeutic applications of N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide in the treatment of ADHD and other psychiatric disorders. Another area of research is the development of safer and more effective stimulants that do not have the potential for abuse and toxicity associated with N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide. Additionally, further studies are needed to understand the long-term effects of N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide on the brain and behavior.

Synthesis Methods

N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide can be synthesized through several methods, including the reaction of 4'-methylpropiophenone with phenylmagnesium bromide, followed by reaction with 4-chlorobenzoyl chloride and 4-aminophenylpyrazole. Another method involves the reaction of 4'-methylpropiophenone with 4-chlorobenzaldehyde and 4-aminophenylpyrazole in the presence of a reducing agent.

Scientific Research Applications

N-[4-(4-methylbenzoyl)phenyl]-1,5-diphenyl-1H-pyrazole-4-carboxamide has been studied for its potential therapeutic applications in scientific research. It has been shown to have a high affinity for the dopamine transporter and norepinephrine transporter, leading to increased levels of dopamine and norepinephrine in the brain. This makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other psychiatric disorders.